Cas no 63969-85-7 (Benzeneacetic acid, 2-(2-hydroxyethyl)-, methyl ester)

• Product name: Benzeneacetic acid, 2-(2-hydroxyethyl)-, methyl ester
• CAS No: 63969-85-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 425251
• PubChem ID: 12241436

Benzeneacetic acid, 2-(2-hydroxyethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(2-hydroxyethyl)-, methyl ester
• methyl 2-[2-(2-hydroxyethyl)phenyl]acetate
• DTXSID80482022
• 63969-85-7

• Inchi： InChI=1S/C11H14O3/c1-14-11(13)8-10-5-3-2-4-9(10)6-7-12/h2-5,12H,6-8H2,1H3
• InChI Key： JYOROPSEEQRDFY-UHFFFAOYSA-N
• SMILES： COC(=O)CC1=CC=CC=C1CCO

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53